Cas no 1187931-17-4 ((1R)-1-(2-Bromophenyl)ethanamine Hydrochloride)

• Product Name: (1R)-1-(2-Bromophenyl)ethanamine Hydrochloride
• CAS No: 1187931-17-4
• MF: C₈H₁₁BrClN
• MW: 236.536640405655
• MDL: MFCD09997782
• CID: 2184347
• PubChem ID: 71755832
• Update Time: 2025-06-08

(1R)-1-(2-Bromophenyl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-bromophenyl)ethan-1-amine hydrochloride
• (R)-1-(2-Bromophenyl)ethanamine hydrochloride
• BenzeneMethanaMine, 2-broMo-a-Methyl-, hydrochloride, (R)-
• (R)-1-(2-bromophenyl)ethan-1-amine hydrochloride
• (R)-1-(2-Bromo-phenyl)-ethylamine hydrochloride
• 8346AH
• NE41008
• (R)-1-(2-Bromo-phenyl)-ethylamine hydrochloride, AldrichCPR
• CS-0036643
• Y10364
• (R)-1-(2-Bromophenyl)ethanamine HCl
• Z1696289917
• 1187931-17-4
• DB-299433
• (1R)-1-(2-bromophenyl)ethanamine;hydrochloride
• (R)-1-(2-BROMOPHENYL)ETHANAMINEHYDROCHLORIDE
• GS-7295
• AKOS024261012
• EN300-104999
• MFCD09997782
• 821-808-7
• (1R)-1-(2-Bromophenyl)ethanamine Hydrochloride

• MDL： MFCD09997782
• Inchi： 1S/C8H10BrN.ClH/c1-6(10)7-4-2-3-5-8(7)9;/h2-6H,10H2,1H3;1H/t6-;/m1./s1
• InChI Key： MPTGUFFHOKLEFK-FYZOBXCZSA-N
• SMILES： BrC1C=CC=CC=1[C@@H](C)N.Cl

Computed Properties

• Exact Mass: 234.97600
• Monoisotopic Mass: 234.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.97110

(1R)-1-(2-Bromophenyl)ethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (1R)-1-(2-Bromophenyl)ethanamine Hydrochloride

Compound Introduction: (1R)-1-(2-Bromophenyl)ethanamine Hydrochloride (CAS No. 1187931-17-4)

(1R)-1-(2-Bromophenyl)ethanamine Hydrochloride, identified by the CAS number 1187931-17-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and has garnered attention due to its structural properties and potential applications in drug development. The presence of a bromine substituent on the phenyl ring and the specific stereochemistry at the chiral center contribute to its unique chemical behavior, making it a valuable scaffold for further chemical modifications and biological evaluations.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility profile makes it particularly suitable for use in drug delivery systems, where bioavailability and pharmacokinetic properties are paramount. The compound's structure, featuring an α-amino group attached to a benzyl-type side chain, positions it as a versatile intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives, particularly those with aromatic rings substituted by halogens. The bromine atom in (1R)-1-(2-Bromophenyl)ethanamine Hydrochloride serves as a handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures. These types of structures are prevalent in many bioactive molecules, including kinase inhibitors and antiviral agents.

One of the most compelling aspects of this compound is its stereochemical purity. The (1R) configuration at the chiral center can significantly influence the biological activity of derived molecules. Stereoisomers often exhibit different pharmacological profiles, with one enantiomer being active while the other may be inactive or even toxic. Therefore, maintaining high enantiomeric purity is crucial for both research and commercial applications. Advances in chiral resolution techniques have enabled researchers to isolate and purify this compound with high stereochemical fidelity, opening doors for more targeted drug discovery.

The pharmaceutical industry has been actively investigating novel scaffolds that can be optimized for therapeutic efficacy. The amine group in (1R)-1-(2-Bromophenyl)ethanamine Hydrochloride provides multiple opportunities for derivatization, allowing chemists to introduce various functional groups that can modulate biological activity. For instance, alkylation or acylation reactions can be employed to enhance binding affinity to biological targets. Additionally, the hydrochloride salt form improves stability and handling characteristics, making it a preferred choice for synthetic chemists.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. These compounds often exhibit enhanced binding interactions with biological receptors due to the electron-withdrawing nature of halogen atoms. The bromine substituent in this molecule can participate in π-stacking interactions or polar interactions with residues in protein targets, thereby influencing drug-receptor binding kinetics and thermodynamics. Such interactions are critical for designing molecules with high selectivity and potency.

The synthesis of (1R)-1-(2-Bromophenyl)ethanamine Hydrochloride involves multi-step organic transformations, starting from commercially available precursors such as 2-bromobenzaldehyde and an appropriate chiral amine source. Catalytic asymmetric methods have been employed to achieve high enantiomeric excess during the synthesis of the chiral center. Transition metal catalysis plays a pivotal role in these transformations, enabling efficient formation of carbon-carbon bonds while maintaining excellent stereoselectivity.

In drug discovery pipelines, intermediates like this compound are often screened for their ability to modulate specific biological pathways. For example, they may be investigated as inhibitors or activators of enzymes involved in metabolic disorders or as modulators of neurotransmitter systems. The versatility of its structure allows it to be incorporated into diverse molecular frameworks, making it a valuable building block for medicinal chemists.

The hydrochloride salt form also facilitates formulation studies, which are essential for determining optimal dosing regimens and delivery methods. Solubility data obtained from this compound can inform decisions about whether it should be administered orally, intravenously, or through other routes of administration. Additionally, its stability under various storage conditions is critical for ensuring shelf-life and efficacy.

As research continues to evolve, new methodologies for synthesizing complex molecules are being developed. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it more feasible to produce intermediates like (1R)-1-(2-Bromophenyl)ethanamine Hydrochloride on scale. These advancements not only accelerate drug discovery but also reduce costs associated with production.

The role of computational chemistry in designing and optimizing drug candidates cannot be overstated. Molecular modeling studies have been used to predict how modifications to this compound might affect its biological activity. By simulating interactions with potential targets at the molecular level, researchers can make informed decisions about which derivatives warrant further experimental investigation.

In conclusion, (1R)-1-(2-Bromophenyl)ethanamine Hydrochloride (CAS No. 1187931-17-4) represents a promising intermediate in pharmaceutical research due to its structural features and synthetic accessibility. Its applications span across multiple areas of medicinal chemistry, from scaffold hopping to target-based drug design. As our understanding of biological systems continues to grow, compounds like this will remain indispensable tools for developing new therapies that address unmet medical needs.